N-methyl-4-(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-ylsulfonyl)thiophene-2-carboxamide

• IUPAC Name: N-methyl-4-(3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-ylsulfonyl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H14N4O3S2/c1-13-12(17)11-4-8(6-20-11)21(18,19)16-3-2-9-10(5-16)15-7-14-9/h4,6-7H,2-3,5H2,1H3,(H,13,17)(H,14,15)
• InChI Key: RINYXLKYARDARN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)N2CCC3=C(C2)NC=N3
• Molecular Formula: C12H14N4O3S2
• Molecular Weight: 326.4 g/mol

Description

N-methyl-4-(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-ylsulfonyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C12H14N4O3S2 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 326.05073267 g/mol and the complexity rating of the compound is 507. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Modification Strategies

A significant area of research involving complex molecules like N-methyl-4-(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-ylsulfonyl)thiophene-2-carboxamide is the exploration of chemical synthesis and structural modification strategies to enhance their stability, efficacy, or specificity. For example, Linton et al. (2011) discuss various medicinal chemistry strategies to avoid metabolism mediated by aldehyde oxidase (AO), which is crucial for improving the stability of molecules with an imidazo[1,2-a]pyrimidine moiety (Linton et al., 2011). This research is pivotal for the development of compounds with improved pharmacokinetic profiles.

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds represents another vital application of complex molecules, offering potential therapeutic benefits. Research by Ramesha et al. (2016) introduces an efficient method for the synthesis of imidazo[1,5-a]pyridines and triazolopyridines, showcasing the versatility and potential pharmaceutical applications of these heterocycles (Ramesha et al., 2016).

Development of Antiviral and Antitumor Agents

Complex molecules similar to this compound are frequently studied for their antiviral and antitumor properties. Ismail et al. (2004) synthesized a series of diamidines and prodrugs showing potent in vitro and in vivo activity against trypanosomal and plasmodium infections, demonstrating the potential of such compounds in the development of new antiprotozoal agents (Ismail et al., 2004).

DNA Interaction Studies

The interaction with DNA is another critical area of research for molecules with complex structures. Studies on polyamides containing N-methylimidazole and pyrrole units have shown that they can target specific DNA sequences, potentially controlling gene expression and offering a pathway for the treatment of diseases like cancer (Chavda et al., 2010).